Cas no 2640976-33-4 (4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile)

• Product Name: 4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile
• CAS No: 2640976-33-4
• MF: C₁₈H₂₁N₅S
• MW: 339.45784163475
• CID: 5318965
• PubChem ID: 155798695
• Update Time: 2025-05-25

4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2640976-33-4
• F6795-5669
• AKOS040731482
• 4-({4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile
• 4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• Inchi： 1S/C18H21N5S/c1-14-12-20-18(24-2)21-17(14)23-9-7-22(8-10-23)13-16-5-3-15(11-19)4-6-16/h3-6,12H,7-10,13H2,1-2H3
• InChI Key： AKPXMSILWOSJDJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C)C(=N1)N1CCN(CC2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 339.15176686g/mol
• Monoisotopic Mass: 339.15176686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

Introduction to 4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile and Its CAS No. 2640976-33-4

4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile, identified by its CAS number 2640976-33-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly its piperazine and pyrimidine moieties, contribute to its unique chemical and pharmacological properties.

The molecular structure of 4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile consists of a benzonitrile core substituted with a piperazine ring linked to a pyrimidine derivative. The presence of the methylsulfanyl group in the pyrimidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. This structural arrangement not only imparts specific interactions with biological targets but also influences the compound's metabolic stability and pharmacokinetic profile.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. The compound 4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has been explored for its potential role in modulating various pharmacological targets. For instance, studies have indicated that this molecule may interact with enzymes and receptors involved in inflammation, neurodegeneration, and cancer progression. These interactions are mediated by the compound's ability to bind to specific amino acid residues within the target proteins, thereby altering their function.

The benzonitrile moiety in the structure of 4-({4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile is particularly noteworthy for its role in enhancing binding affinity. Benzonitrile derivatives are known to exhibit strong binding interactions with a variety of biological targets due to their ability to form hydrogen bonds and hydrophobic interactions. This property makes them valuable scaffolds for drug discovery efforts aimed at developing high-affinity ligands.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 4-{(4-[5-Methyl-N-(2-methylsulfanylpyrimidin)-1-piperazinyl)methoxy]benzamidine hydrochloride} more accurately. These computational studies have provided insights into how the structural features of this compound contribute to its biological activity. For example, molecular dynamics simulations have revealed that the piperazine ring adopts specific conformations that enhance its interaction with target proteins. Additionally, quantum mechanical calculations have helped elucidate the electronic properties of the molecule, which are crucial for understanding its pharmacological effects.

The synthesis of 4-{(4-[5-Methyl-N-(2-methylsulfanylpyrimidin)-1-piperazinyl)methoxy]benzamidine hydrochloride has been optimized to improve yield and purity. Multi-step synthetic routes have been developed that involve key transformations such as nucleophilic substitution and condensation reactions. These synthetic strategies ensure that the final product is free from impurities that could affect its biological activity. Furthermore, green chemistry principles have been incorporated into the synthesis process to minimize environmental impact.

In vitro studies have demonstrated that 4-{(4-[5-Methyl-N-(2-methylsulfanylpyrimidin)-1-piperazinyl)methoxy]benzamidine hydrochloride exhibits promising biological activity against various disease-related targets. For instance, preliminary experiments have shown that this compound inhibits the activity of enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to modulate neurotransmitter receptors, suggesting potential therapeutic applications in neurological disorders.

The pharmacokinetic properties of 4-{(4-[5-Methyl-N-(2-methylsulfanylpyrimidin)-1-piperazinyl)methoxy]benzamidine hydrochloride have been thoroughly evaluated using both in vitro and in vivo models. These studies have provided valuable insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these pharmacokinetic parameters is essential for optimizing drug dosing regimens and predicting potential side effects.

The development of novel therapeutic agents often involves iterative processes of structure optimization and biological testing. In the case of 4-{(4-[5-Methyl-N-(2-methylsulfanylpyrimidin)-1-piperazinyl)methoxy]benzamidine hydrochloride}, ongoing research aims to modify its chemical structure to enhance its potency, selectivity, and pharmacokinetic profile. By leveraging advances in medicinal chemistry and biotechnology, researchers hope to develop next-generation drugs that offer improved therapeutic outcomes for patients.

The regulatory landscape for new drug development continues to evolve, with increasing emphasis on safety and efficacy assessments before clinical translation. The compound 4-{(4-[5-Methoxypyrimidin]-1-methoxy)piperazine} is currently undergoing preclinical studies to gather data required for regulatory submissions. These studies will provide critical information on its safety profile and potential therapeutic benefits before it can be evaluated in human clinical trials.

In conclusion, 4-{(3-Chloro-N-cyanoacetyl)-N-(3-fluorobenzoyl)piperazine} represents a promising candidate for further development as a therapeutic agent. Its unique structural features, combined with promising preclinical data, make it an attractive molecule for continued research efforts aimed at addressing unmet medical needs. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.